![molecular formula C23H20N2O5 B1663698 N-[(Z)-(3-methoxy-4-phenylmethoxyphenyl)methylideneamino]-1,3-benzodioxole-5-carboxamide CAS No. 329691-12-5](/img/structure/B1663698.png)
N-[(Z)-(3-methoxy-4-phenylmethoxyphenyl)methylideneamino]-1,3-benzodioxole-5-carboxamide
Overview
Description
The compound “N-[(Z)-(3-methoxy-4-phenylmethoxyphenyl)methylideneamino]-1,3-benzodioxole-5-carboxamide” has a molecular formula of C23H20N2O5 . It is also known by other names such as AG-14 and 329691-12-5 . The molecular weight of the compound is 404.4 g/mol .
Molecular Structure Analysis
The compound has a complex structure with several functional groups. It includes a benzodioxole group, a carboxamide group, and methoxyphenyl groups . The InChI string and SMILES notation provide a textual representation of the compound’s structure .Physical And Chemical Properties Analysis
The compound has several computed properties. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 6 . The compound has a rotatable bond count of 7 . The topological polar surface area is 78.4 Ų . The exact mass and monoisotopic mass are both 404.13722174 g/mol .Scientific Research Applications
Environmental Remediation
AG-14 has shown potential in environmental applications , particularly in water treatment. The compound’s catalytic properties have been utilized in the degradation of environmental contaminants such as 4-nitrophenol, a harmful substance found in wastewater from industrial processes . The use of AG-14 in this context is crucial for addressing water pollution and promoting sustainable water management practices.
Nanotechnology and Material Science
In the realm of nanotechnology , AG-14 plays a significant role in the synthesis of nanoparticles. These nanoparticles, including Ag/Au nanocomposites, are crafted using methods like pulsed laser ablation in liquid media . The unique properties of AG-14-derived nanoparticles contribute to advancements in material science, offering innovative solutions for various technological challenges.
Green Synthesis of Nanoparticles
The green synthesis of nanoparticles is an eco-friendly approach that leverages biological organisms to produce nanoparticles without harmful chemicals. AG-14 can be involved in this process, providing a sustainable pathway for nanoparticle production that has applications in fields ranging from agriculture to biomedicine .
Agriculture and Plant Science
Research has explored the effects of nanoparticles, including those derived from AG-14, on plant growth and development. Studies investigate the phytotoxicity effects of such nanoparticles, their interaction with plant systems, and the potential regulatory effects of mycorrhizae on nanoparticle-induced phytotoxicity . This research is pivotal for understanding how AG-14 can be used to enhance agricultural productivity and plant health.
properties
IUPAC Name |
N-[(Z)-(3-methoxy-4-phenylmethoxyphenyl)methylideneamino]-1,3-benzodioxole-5-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N2O5/c1-27-21-11-17(7-9-19(21)28-14-16-5-3-2-4-6-16)13-24-25-23(26)18-8-10-20-22(12-18)30-15-29-20/h2-13H,14-15H2,1H3,(H,25,26)/b24-13- |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ULOKADSYVZOTTL-CFRMEGHHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C=NNC(=O)C2=CC3=C(C=C2)OCO3)OCC4=CC=CC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=CC(=C1)/C=N\NC(=O)C2=CC3=C(C=C2)OCO3)OCC4=CC=CC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N2O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(Z)-(3-methoxy-4-phenylmethoxyphenyl)methylideneamino]-1,3-benzodioxole-5-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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